Cas no 1018828-69-7 (6-(Trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid)

• Product Name: 6-(Trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid
• CAS No: 1018828-69-7
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• MDL: MFCD09258865
• CID: 1029895
• PubChem ID: 27282729
• Update Time: 2025-10-05

6-(Trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylicacidmonohydrate
• 1018828-69-7
• KASXDWUVBQTSFN-UHFFFAOYSA-N
• 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylicacid
• DB-140306
• SY039835
• CS-0099647
• SCHEMBL20705103
• CHEMBL3450790
• BCP24925
• EC-0718
• W13816
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-(trifluoromethyl)-
• MFCD09258865
• EN300-1197844
• AKOS005072361
• DTXSID60650747
• 6-(Trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid

• MDL： MFCD09258865
• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)5-1-2-7-13-6(8(15)16)4-14(7)3-5/h1-4H,(H,15,16)
• InChI Key： KASXDWUVBQTSFN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=NC(C(=O)O)=CN2C=1)(F)F

Computed Properties

• Exact Mass: 230.03031189g/mol
• Monoisotopic Mass: 230.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Melting Point: 238-239°

6-(Trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-(Trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid

Recent Advances in the Study of 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS: 1018828-69-7)

6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS: 1018828-69-7) is a fluorinated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

One of the most notable advancements in the study of 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid is its application in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including JAK2 and EGFR. The trifluoromethyl group was found to enhance the binding affinity of the molecule to the kinase active site, while the imidazopyridine core contributed to its metabolic stability. These findings suggest that 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid could serve as a promising scaffold for the development of next-generation kinase-targeted therapies.

In addition to its role in kinase inhibition, recent research has also explored the anti-inflammatory properties of this compound. A study conducted by researchers at the University of California, San Francisco, revealed that 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid derivatives can modulate the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. This mechanism of action positions the compound as a potential candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further preclinical studies are underway to evaluate its efficacy and safety in animal models.

The synthetic routes to 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid have also been optimized in recent years. A 2022 publication in Organic Letters described a novel one-pot synthesis method that significantly improves the yield and purity of the compound. This method involves the cyclization of 2-amino-5-(trifluoromethyl)pyridine with α-bromo ketones, followed by oxidation to yield the carboxylic acid derivative. The streamlined synthesis not only reduces production costs but also facilitates the large-scale preparation of the compound for further biological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid-based therapeutics. Issues such as bioavailability, off-target effects, and potential toxicity need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Nevertheless, the compound's versatility and demonstrated biological activities make it a valuable tool for drug discovery and a focal point for future research in the chemical biology and pharmaceutical sciences.

In conclusion, 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS: 1018828-69-7) represents a promising scaffold for the development of novel therapeutic agents. Its applications in kinase inhibition and anti-inflammatory therapy, coupled with advances in synthetic methodologies, underscore its potential to address unmet medical needs. Continued research efforts will be essential to fully realize its clinical potential and overcome existing challenges.